Cas no 60260-17-5 (Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V))

• Product Name: Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V)
• CAS No: 60260-17-5
• MF: C₂₅H₂₂Cl₃OP₂Re
• MW: 692.955106258392
• CID: 2855434
• PubChem ID: 24884715
• Update Time: 2025-10-28

Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) Chemical and Physical Properties

Names and Identifiers

• fac-{ReOCl3(dppm-P,P')}
• Trichloro[methylenebis[diphenylphosphine]-P,P′]oxorhenium
• OXOTRICHLORO(BIS(DIPHENYLPHOSPHINO)METHANE)RHENIUM(V)
• Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V)

• MDL： MFCD08276863
• Inchi： 1S/C25H22P2.3ClH.O.Re/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23)21-27(24-17-9-3-10-18-24)25-19-11-4-12-20-25;;;;;/h1-20H,21H2;3*1H;;/q;;;;;+3/p-3
• InChI Key： SAVOOVLDSRTAGJ-UHFFFAOYSA-K
• SMILES： C(P(C1=CC=CC=C1)C1=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.[Re](=O)(Cl)(Cl)Cl

Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V)

Introduction to Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) and CAS No 60260-17-5

The compound Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V), identified by the chemical identifier CAS No 60260-17-5, represents a significant advancement in the field of organometallic chemistry and its applications in pharmaceuticals and catalysis. This organometallic complex, featuring a rhenium(V) center coordinated to a bidentate phosphine ligand system, has garnered considerable attention due to its unique structural and electronic properties. The synthesis, reactivity, and potential applications of this compound are deeply intertwined with contemporary research trends, particularly in the development of efficient catalysts and bioactive molecules.

The molecular structure of Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) consists of a central rhenium atom in the +5 oxidation state, coordinated to two diphenylphosphino groups (PPh₂) and a trichloro oxygen ligand. This arrangement imparts a high degree of steric and electronic tunability, making it an attractive candidate for various chemical transformations. The presence of the diphenylphosphino ligands not only stabilizes the rhenium center but also facilitates interactions with substrates, enhancing its catalytic prowess.

In recent years, there has been a surge in research focused on transition metal complexes as catalysts for organic transformations. Among these, rhenium complexes have emerged as powerful tools due to their ability to facilitate diverse reactions under mild conditions. The Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) complex has been explored in several key reactions, including oxidation processes, cross-coupling reactions, and polymerization mechanisms. Its unique coordination environment allows for precise control over reaction outcomes, making it particularly valuable in synthetic chemistry.

One of the most notable applications of this complex is in the field of oxidation catalysis. Rhenium-based catalysts are known for their ability to oxidize a wide range of substrates efficiently. The Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) complex has been employed in the oxidation of alcohols to aldehydes and ketones, as well as in the epoxidation of alkenes. These reactions are crucial in pharmaceutical synthesis, where high selectivity and yield are paramount. The complex's ability to operate under mild conditions without the need for harsh reagents makes it an environmentally friendly alternative to traditional catalysts.

Furthermore, the Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) complex has found applications in polymer chemistry. Its catalytic activity has been harnessed in the polymerization of olefins and acrylates, leading to the formation of polymers with tailored properties. These polymers find use in various industries, including packaging, coatings, and biomedical materials. The ability to fine-tune polymer properties through catalytic control is a significant advantage for industrial applications.

Recent studies have also explored the bioactivity of rhenium complexes. The Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) complex has been investigated for its potential as an anticancer agent. Rhenium-based compounds have shown promise in cancer therapy due to their ability to generate reactive oxygen species that can damage cancer cells. Additionally, the complex's structural flexibility allows it to interact with biological targets, making it a candidate for drug development.

The synthesis of Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) involves several key steps that highlight its complexity and elegance. The process typically begins with the preparation of a suitable rhenium precursor followed by coordination with diphenylphosphine ligands and subsequent functionalization with a trichloro oxygen ligand. Advanced synthetic techniques, such as transition-metal-catalyzed coupling reactions and precision ligand design, are often employed to achieve high yields and purity.

The characterization of this complex is another critical aspect that underscores its importance. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and electron paramagnetic resonance (EPR) spectroscopy are routinely used to determine its structure and electronic properties. These studies not only confirm the identity of the compound but also provide insights into its reactivity mechanisms.

In conclusion, Oxotrichloro[bis(diphenylphosphino)methane]rhenium(V) (CAS No 60260-17-5) stands as a testament to the ingenuity of modern organometallic chemistry. Its unique properties make it a versatile tool for catalysis and drug development, with potential applications spanning multiple industries. As research continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.